Cas no 58885-18-0 ( )

• Product Name: &nbsp
• CAS No: 58885-18-0
• MF: C₆H₃Cl₃N₄
• MW: 237.473817110062
• CID: 949261
• PubChem ID: 290292
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(trichloromethyl)-1H-imidazo[4,5-b]pyrazine
• 2-Trichlormethyl-1H-imidazo< 4,5-b> pyrazin
• 2-trichloromethyl-1H-imidazo[4,5-b]pyrazine
• AC1L6DJW
• AC1Q3GTZ
• AG-K-72363
• AR-1C9926
• CTK5A9046
• NSC153402
• 58885-18-0
• NSC-153402
• DTXSID80302771
• 1H-Imidazo[4, 2-(trichloromethyl)-
• &nbsp;

• Inchi： 1S/C6H3Cl3N4/c7-6(8,9)5-12-3-4(13-5)11-2-1-10-3/h1-2H,(H,10,11,12,13)
• InChI Key： HPLLRAYWMCYNPN-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C(=NC=CN=2)N1)(Cl)Cl

Computed Properties

• Exact Mass: 235.94259
• Monoisotopic Mass: 235.942329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46
• LogP: 2.17960